Cas no 90390-35-5 (N-(3-chloro-5-fluorobenzyl)ethanamine)

• Product Name: N-(3-chloro-5-fluorobenzyl)ethanamine
• CAS No: 90390-35-5
• MF: C₉H₁₁ClFN
• MW: 187.641744852066
• CID: 1951705
• PubChem ID: 457618
• Update Time: 2025-04-21

N-(3-chloro-5-fluorobenzyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-5-fluorobenzyl)ethanamine
• Benzenemethanamine, 3-chloro-N-ethyl-5-fluoro-
• 90389-73-4
• DTXSID50238154
• 90390-35-5
• 3-CHLORO-N-ETHYL-5-FLUORO-BENZENEMETHANAMINE
• CHEMBL1183010
• N-[(3-chloro-5-fluoro-phenyl)methyl]ethanamine

• Inchi： 1S/C9H11ClFN/c1-2-12-6-7-3-8(10)5-9(11)4-7/h3-5,12H,2,6H2,1H3
• InChI Key： GUQUBIDXRKHURR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CNCC)F

Computed Properties

• Exact Mass: 187.0564052Da
• Monoisotopic Mass: 187.0564052Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12Ų